3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: 3-fluoro-N-[2-(2-methylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H15FN2O2/c1-11-5-2-3-8-14(11)19-15(20)10-18-16(21)12-6-4-7-13(17)9-12/h2-9H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: FOVMLGJBIUINIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide, also known as FMOC-OSu, is a chemical compound widely used in scientific research. It is a derivative of benzamide and is commonly used as a reagent in peptide synthesis.

Mechanism of Action

3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide works by activating carboxylic acids, allowing them to react with amino groups to form peptide bonds. The resulting peptide bond is stable and can be used to synthesize peptides and proteins.
Biochemical and Physiological Effects:
3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide does not have any direct biochemical or physiological effects. However, it is important to note that peptides synthesized using 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide may have biological activity and may be used in drug discovery and development.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide in peptide synthesis is that it is a highly efficient coupling reagent. It also yields high purity products and is relatively easy to use. However, one limitation of 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is that it is not suitable for all types of peptides and may not work well with certain amino acids.

Future Directions

There are several future directions for research involving 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide. One area of research is the development of new coupling reagents that are more efficient and versatile than 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide. Another area of research is the development of new methods for peptide synthesis that are more efficient and cost-effective. Additionally, there is a need for further research on the biological activity of peptides synthesized using 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide and other coupling reagents. Finally, there is a need for further research on the potential therapeutic applications of peptides synthesized using 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide.

Synthesis Methods

3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide can be synthesized by reacting 3-fluorobenzoyl chloride with N-(2-amino-2-oxoethyl)-2-methylaniline in the presence of triethylamine. The resulting product is then treated with N,N-dimethylformamide and triethylamine to obtain 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide. This synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is widely used in peptide synthesis as a coupling reagent. It is used to activate carboxylic acids and facilitate the formation of peptide bonds. 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is also used in the synthesis of fluorescently labeled peptides and proteins. Additionally, 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is used in the synthesis of small molecule inhibitors of protein-protein interactions.